![molecular formula C22H20ClNO5S B269626 N-(3-{4-[(4-chlorophenoxy)methyl]-1,3-dioxolan-2-yl}phenyl)benzenesulfonamide](/img/structure/B269626.png)
N-(3-{4-[(4-chlorophenoxy)methyl]-1,3-dioxolan-2-yl}phenyl)benzenesulfonamide
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Overview
Description
N-(3-{4-[(4-chlorophenoxy)methyl]-1,3-dioxolan-2-yl}phenyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as CBX-8 and is a potent inhibitor of bromodomain and extra-terminal (BET) proteins. BET proteins are a family of transcriptional regulators that play a critical role in gene expression and chromatin remodeling. CBX-8 has been shown to have promising therapeutic potential in cancer and other diseases.
Mechanism of Action
CBX-8 works by inhibiting the activity of N-(3-{4-[(4-chlorophenoxy)methyl]-1,3-dioxolan-2-yl}phenyl)benzenesulfonamide proteins, which are involved in the regulation of gene expression. This compound proteins bind to acetylated histones and recruit transcriptional machinery to activate gene expression. CBX-8 binds to the bromodomain of this compound proteins and prevents their interaction with acetylated histones, leading to the suppression of gene expression.
Biochemical and Physiological Effects:
CBX-8 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the expression of oncogenes, induce apoptosis in cancer cells, and suppress inflammation. CBX-8 has also been shown to have cardiovascular protective effects by reducing the expression of genes involved in inflammation and oxidative stress. In addition, CBX-8 has been shown to have neuroprotective effects by reducing neuroinflammation and oxidative stress in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of CBX-8 is its potency as a N-(3-{4-[(4-chlorophenoxy)methyl]-1,3-dioxolan-2-yl}phenyl)benzenesulfonamide inhibitor. CBX-8 has been shown to be more potent than other this compound inhibitors, making it a promising candidate for cancer therapy. However, one of the limitations of CBX-8 is its poor solubility in water, which can make it difficult to administer in vivo. In addition, CBX-8 has been shown to have off-target effects on other proteins, which can lead to unwanted side effects.
Future Directions
There are several future directions for the research on CBX-8. One area of research is the development of more potent and selective N-(3-{4-[(4-chlorophenoxy)methyl]-1,3-dioxolan-2-yl}phenyl)benzenesulfonamide inhibitors. Another area of research is the investigation of the potential applications of CBX-8 in other diseases, such as cardiovascular diseases and neurological disorders. Furthermore, the development of novel drug delivery systems for CBX-8 can help overcome its poor solubility and improve its efficacy in vivo. Overall, CBX-8 has shown promising potential in various fields of research, and further studies are needed to fully understand its mechanisms of action and therapeutic potential.
Synthesis Methods
CBX-8 can be synthesized using various methods, but the most commonly used method involves the reaction of 4-chlorobenzyl alcohol with 3-nitrophenylboronic acid in the presence of a palladium catalyst. The resulting intermediate is then reacted with a dioxolane derivative and benzenesulfonyl chloride to yield CBX-8.
Scientific Research Applications
CBX-8 has been extensively studied for its potential applications in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. CBX-8 works by suppressing the expression of oncogenes and inducing apoptosis in cancer cells. In addition to cancer, CBX-8 has also been studied for its potential applications in other diseases, including inflammation, cardiovascular diseases, and neurological disorders.
properties
Molecular Formula |
C22H20ClNO5S |
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Molecular Weight |
445.9 g/mol |
IUPAC Name |
N-[3-[4-[(4-chlorophenoxy)methyl]-1,3-dioxolan-2-yl]phenyl]benzenesulfonamide |
InChI |
InChI=1S/C22H20ClNO5S/c23-17-9-11-19(12-10-17)27-14-20-15-28-22(29-20)16-5-4-6-18(13-16)24-30(25,26)21-7-2-1-3-8-21/h1-13,20,22,24H,14-15H2 |
InChI Key |
UQDDVJZSYBZOPD-UHFFFAOYSA-N |
SMILES |
C1C(OC(O1)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=CC=C3)COC4=CC=C(C=C4)Cl |
Canonical SMILES |
C1C(OC(O1)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=CC=C3)COC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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